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Compound of Interest

Compound Name: Niflumic Acid-d5

Cat. No.: B564338 Get Quote

Niflumic Acid-d5: A Technical Guide for Researchers
An In-depth Whitepaper on the Chemical Structure, Properties, and Applications of Deuterated

Niflumic Acid

This technical guide provides a comprehensive overview of Niflumic Acid-d5, a deuterated

analog of the non-steroidal anti-inflammatory drug (NSAID) Niflumic Acid. This document is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its chemical properties, applications in research, and relevant experimental

methodologies.

Chemical Structure and Physicochemical Properties
Niflumic Acid-d5 is the deuterium-labeled form of Niflumic Acid. The incorporation of five

deuterium atoms into the molecule makes it a valuable tool in various research applications,

particularly those involving mass spectrometry-based quantification.

Chemical Structure:

Chemical structure of Niflumic Acid

Figure 1: Chemical structure of Niflumic Acid. The deuterated positions in Niflumic Acid-d5 are
typically on the phenyl ring.

Physicochemical Properties:
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Property Value Reference

Chemical Formula C₁₃H₄D₅F₃N₂O₂ [1][2]

Molecular Weight 287.25 g/mol [1][2]

CAS Number 1794811-58-7 [1][3]

Appearance Solid

Parent Compound Niflumic Acid [3]

Parent Compound Formula C₁₃H₉F₃N₂O₂ [4][5]

Parent Compound MW 282.22 g/mol [4][5]

Mechanism of Action and Pharmacokinetics
Niflumic Acid-d5 is expected to have a similar mechanism of action and pharmacokinetic

profile to its non-deuterated counterpart, Niflumic Acid. However, the deuterium substitution can

potentially influence its metabolic fate, a phenomenon known as the kinetic isotope effect,

which can lead to a longer half-life.[3]

Mechanism of Action:

Niflumic Acid is a multi-target agent with the following primary mechanisms of action:

Cyclooxygenase-2 (COX-2) Inhibition: As an NSAID, Niflumic Acid inhibits the COX-2

enzyme, which is crucial for the synthesis of prostaglandins, key mediators of inflammation,

pain, and fever.[6][7]

Ion Channel Modulation: Niflumic Acid is also known to be a blocker of Ca²⁺-activated Cl⁻

channels.[3] Additionally, it has been reported to interact with GABA-A and NMDA receptors

and to block T-type calcium channels.[6]

Pharmacokinetic Properties of Niflumic Acid (Parent Compound):
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Parameter Value Reference

Biological Half-Life ~2.5 hours [4][8]

Metabolism Hepatic [4]

Elimination Primarily renal [7]

The deuteration in Niflumic Acid-d5 can lead to a slower rate of metabolism compared to

Niflumic Acid, potentially resulting in a longer biological half-life and increased exposure. This

makes it not only a good internal standard but also an interesting candidate for therapeutic

development.

Applications in Research and Drug Development
The primary application of Niflumic Acid-d5 is as an internal standard in analytical chemistry,

particularly in liquid chromatography-mass spectrometry (LC-MS) based assays.[3]

Key Applications:

Pharmacokinetic Studies: Niflumic Acid-d5 is used to accurately quantify the concentration

of Niflumic Acid and its metabolites in biological matrices such as plasma and urine.[9] Its

similar chemical behavior and distinct mass allow for precise correction of variations during

sample preparation and analysis.

Metabolic Profiling: The use of a stable isotope-labeled internal standard is crucial for

elucidating the metabolic pathways of a drug.

Therapeutic Drug Monitoring: In clinical settings, it can be used to monitor the levels of

Niflumic Acid in patients to ensure therapeutic efficacy and avoid toxicity.

Experimental Protocols
Quantification of Niflumic Acid in Human Plasma using
LC-MS/MS with Niflumic Acid-d5 as an Internal Standard
This protocol provides a general framework for the determination of Niflumic Acid in human

plasma.
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1. Materials and Reagents:

Niflumic Acid analytical standard

Niflumic Acid-d5 internal standard

Human plasma (blank)

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Water, LC-MS grade

2. Preparation of Stock and Working Solutions:

Prepare stock solutions of Niflumic Acid and Niflumic Acid-d5 in methanol or ACN at a

concentration of 1 mg/mL.

Prepare serial dilutions of the Niflumic Acid stock solution to create calibration standards.

Prepare a working solution of Niflumic Acid-d5 at an appropriate concentration.

3. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample, add a known amount of Niflumic Acid-d5 working solution.

Add 300 µL of cold ACN to precipitate plasma proteins.

Vortex for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Conditions:
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LC Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in ACN

Gradient: A suitable gradient to separate the analyte from matrix components.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometer: Triple quadrupole mass spectrometer

Ionization Mode: Electrospray Ionization (ESI), negative mode

MRM Transitions:

Niflumic Acid: m/z 281 → [specific fragment ion][9]

Niflumic Acid-d5: m/z 286 → [corresponding fragment ion]

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Niflumic Acid to Niflumic
Acid-d5 against the concentration of the calibration standards.

Determine the concentration of Niflumic Acid in the unknown samples using the regression

equation from the calibration curve.
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Experimental Workflows
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Caption: COX-2 signaling pathway and the inhibitory action of Niflumic Acid.
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LC-MS/MS Experimental Workflow
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Caption: General workflow for sample analysis using LC-MS/MS.
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Conclusion
Niflumic Acid-d5 is an indispensable tool for researchers in the fields of pharmacology, drug

metabolism, and clinical chemistry. Its use as an internal standard ensures the accuracy and

reliability of quantitative bioanalytical methods. Furthermore, the potential for altered

pharmacokinetic properties due to the kinetic isotope effect makes it an interesting subject for

further investigation in drug development. This guide provides a foundational understanding of

Niflumic Acid-d5 to support its effective application in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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